Cas no 100324-63-8 (25-O-Deacetyl Rifabutin)

25-O-Deacetyl Rifabutin structure
25-O-Deacetyl Rifabutin structure
Product Name:25-O-Deacetyl Rifabutin
CAS No:100324-63-8
MF:C44H60N4O10
MW:804.968012809753
CID:167142
PubChem ID:155908788
Update Time:2025-04-19

25-O-Deacetyl Rifabutin Chemical and Physical Properties

Names and Identifiers

    • Spiro[9,4-(epoxypentadeca[1,11,13]trienimino)-2H-furo[2',3':7,8]naphth[1,2-d]imidazole-2,4'-piperidine]-5,10,26(3H,9H)-trione,6,16,18,20-tetrahydroxy-14-methoxy-7,9,15,17,19,21,25-heptamethyl-1'-(2-methylpropyl)-,(9S,12E,14S,15S,16S,17R,18R,19R,20S,21S,22E,24Z)-
    • 25-O-Deacetyl Rifabutin
    • Spiro[9,4-(epoxypentadeca[1,11,13]trienimino)-2H-furo[2',3':7,8]naphth[1,2-d]imidazole-2,4'-pi...
    • Spiro[9,4-(epoxypentadeca[1,11,13]trienimino)-2H-furo[2',3':7,8]naphth[1,2-d]imidazole-2,4'-piperidine]-5,10,26(3H,9H)-trione
    • 25-DESACETYL RIFABUTIN
    • Rifabutin EP Impurity E
    • 25-O-Deacetylrifamycin
    • 25-Hydroxy Rifabutin
    • 25-O-Desacetylrifabutin
    • Antibiotic LM 565
    • Rifabutin Impurity 5(Rifabutin EP Impurity E)
    • (7S,11S,12S,13S,14R,15R,16R,17S,18S)-1'-tert-butyl-2,13,15,17,32-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethylspiro[8,33-dioxa-24,27,29-triazapentacyclo[23.6.1.14,7.05,31.026,30]tritriaconta-1(32),2,4,9,19,21,24,26,30-nonaene-28,4'-piperidine]-6,23-dione
    • 100324-63-8
    • Inchi: 1S/C44H60N4O10/c1-21-13-12-14-22(2)41(55)45-33-32-31(46-44(47-32)16-18-48(19-17-44)42(7,8)9)28-29(38(33)53)37(52)26(6)39-30(28)40(54)43(10,58-39)57-20-15-27(56-11)23(3)35(50)25(5)36(51)24(4)34(21)49/h12-15,20-21,23-25,27,34-36,49-53H,16-19H2,1-11H3,(H,45,55)/t21-,23+,24+,25-,27-,34-,35+,36+,43-/m0/s1
    • InChI Key: XDPKKMDAOQCGLL-YJFZWFQASA-N
    • SMILES: O[C@@H]1[C@H](C)[C@H]([C@H](C=CC=C(C)C(NC2=C(C3C(=C(C)C4=C(C([C@@](C)(OC=C[C@@H]([C@@H](C)[C@H]([C@@H]1C)O)OC)O4)=O)C=3C1C2=NC2(CCN(C(C)(C)C)CC2)N=1)O)O)=O)C)O

Computed Properties

  • Exact Mass: 804.43100
  • Monoisotopic Mass: 804.43094412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 2
  • Complexity: 1790
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • XLogP3: 4.7
  • Topological Polar Surface Area: 203Ų

Experimental Properties

  • Density: Not available
  • Melting Point: 150-160°C
  • Boiling Point: Not available
  • Flash Point: Not available
  • Solubility: Soluble in chloroform (a little) \ methanol (a little)
  • PSA: 199.48000
  • LogP: 4.07600
  • Vapor Pressure: Not available
  • pka: 3.31±0.70(Predicted)

25-O-Deacetyl Rifabutin Pricemore >>

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